![molecular formula C23H27FN4O B6122304 2-(1-benzyl-4-{[3-(4-fluorophenyl)-1H-pyrazol-4-yl]methyl}-2-piperazinyl)ethanol](/img/structure/B6122304.png)
2-(1-benzyl-4-{[3-(4-fluorophenyl)-1H-pyrazol-4-yl]methyl}-2-piperazinyl)ethanol
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Overview
Description
2-(1-benzyl-4-{[3-(4-fluorophenyl)-1H-pyrazol-4-yl]methyl}-2-piperazinyl)ethanol is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is known to exhibit a wide range of biochemical and physiological effects, making it a promising candidate for the treatment of various diseases.
Mechanism of Action
The mechanism of action of 2-(1-benzyl-4-{[3-(4-fluorophenyl)-1H-pyrazol-4-yl]methyl}-2-piperazinyl)ethanol is not fully understood. However, it is believed to act on various molecular targets, including ion channels, receptors, and enzymes. This compound has been shown to modulate the activity of ion channels, including voltage-gated calcium channels and TRPV1 channels, leading to its analgesic effects. It has also been found to bind to various receptors, including the CB1 receptor and the 5-HT1A receptor, leading to its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
This compound exhibits a wide range of biochemical and physiological effects. It has been found to exhibit potent anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of chronic pain. Additionally, it has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for cancer therapy. This compound also exhibits anxiolytic and antidepressant effects, making it a potential candidate for the treatment of anxiety and depression.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(1-benzyl-4-{[3-(4-fluorophenyl)-1H-pyrazol-4-yl]methyl}-2-piperazinyl)ethanol in lab experiments include its potent biochemical and physiological effects, making it a promising candidate for the treatment of various diseases. Additionally, the synthesis method has been optimized to ensure high yields and purity of the final product. However, the limitations of using this compound in lab experiments include its potential toxicity and side effects, which need to be carefully evaluated before use.
Future Directions
There are several future directions for the research on 2-(1-benzyl-4-{[3-(4-fluorophenyl)-1H-pyrazol-4-yl]methyl}-2-piperazinyl)ethanol. One direction is to further investigate the mechanism of action of this compound to better understand its therapeutic potential. Another direction is to evaluate the toxicity and side effects of this compound to ensure its safety for use in humans. Additionally, further studies are needed to evaluate the efficacy of this compound in the treatment of various diseases, including cancer, inflammation, and neurological disorders. Finally, the development of novel analogs of this compound may lead to the discovery of more potent and selective therapeutic agents.
Synthesis Methods
The synthesis of 2-(1-benzyl-4-{[3-(4-fluorophenyl)-1H-pyrazol-4-yl]methyl}-2-piperazinyl)ethanol involves the reaction of 1-benzyl-4-{[3-(4-fluorophenyl)-1H-pyrazol-4-yl]methyl}-piperazine with ethylene oxide. This reaction leads to the formation of the final product, this compound. The synthesis method has been optimized to ensure high yields and purity of the final product.
Scientific Research Applications
2-(1-benzyl-4-{[3-(4-fluorophenyl)-1H-pyrazol-4-yl]methyl}-2-piperazinyl)ethanol has been extensively studied for its potential therapeutic applications. This compound has shown promising results in the treatment of various diseases, including cancer, inflammation, and neurological disorders. It has been found to exhibit potent anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of chronic pain. Additionally, it has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for cancer therapy.
properties
IUPAC Name |
2-[1-benzyl-4-[[5-(4-fluorophenyl)-1H-pyrazol-4-yl]methyl]piperazin-2-yl]ethanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H27FN4O/c24-21-8-6-19(7-9-21)23-20(14-25-26-23)16-27-11-12-28(22(17-27)10-13-29)15-18-4-2-1-3-5-18/h1-9,14,22,29H,10-13,15-17H2,(H,25,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HAGJZUPIDHZSTH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C(CN1CC2=C(NN=C2)C3=CC=C(C=C3)F)CCO)CC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H27FN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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